4-(4-benzhydrylpiperazin-1-ylmethyl)-2-(N-methylacetamido)thiazole

• Molecular Formula: C24H28N4OS
• Molecular Weight: 420.6 g/mol
• IUPAC Name: N-[4-[(4-benzhydrylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl]-N-methylacetamide
• InChI: InChI=1S/C24H28N4OS/c1-19(29)26(2)24-25-22(18-30-24)17-27-13-15-28(16-14-27)23(20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-12,18,23H,13-17H2,1-2H3
• InChI Key: VEBRAJKYQKRVSC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)C1=NC(=CS1)CN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4

Description

4-(4-benzhydrylpiperazin-1-ylmethyl)-2-(N-methylacetamido)thiazole is a useful research compound. Its molecular formula is C24H28N4OS and its molecular weight is 420.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-chloromethyl-2-(N-methylacetamido)thiazole (2.05 g), 1-benzhydrylpiperazine (2.5 g) and potassium carbonate (1.4 g) in N,N-dimethylformamide (20 ml) was stirred at 80° C. for 1.5 hours. After the reaction mixture was poured into ice-water, the precipitated crystals were washed with water and then dried, followed by recrystallization from a mixture of ethyl acetate and n-hexane to obtain pale yellow crystals of 4-(4-benzhydrylpiperazin-1-ylmethyl)-2-(N-methylacetamido)thiazole (1.3 g), mp 140°-142° C.